![molecular formula C7H11N3O2 B6615557 ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate CAS No. 1427040-80-9](/img/structure/B6615557.png)
ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate
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Overview
Description
Ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate, also known as EAMPC, is an organic compound composed of an aminomethyl group and a pyrazole ring. It is a versatile compound with a variety of applications in the scientific research field.
Mechanism of Action
The mechanism of action of ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate is not fully understood. However, it is believed that the aminomethyl group of this compound is responsible for its reactivity. The aminomethyl group is thought to act as a nucleophile in the reaction, which facilitates the formation of a covalent bond between the two reactants. This covalent bond is responsible for the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the growth of certain bacteria and fungi in laboratory experiments. It has also been shown to have anti-inflammatory and anticancer properties in animal models. In addition, this compound has been shown to have a protective effect on cells in the presence of oxidative stress.
Advantages and Limitations for Lab Experiments
Ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate has several advantages for use in laboratory experiments. It is a versatile compound that can be used in the synthesis of a variety of compounds. It is also relatively stable and can be stored for long periods of time without degradation. However, this compound has some limitations when used in laboratory experiments. It is a reactive compound and can be hazardous if not handled properly. In addition, it is not soluble in water, which can limit its use in certain experiments.
Future Directions
The future of ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate is promising. Further research is needed to fully understand its mechanism of action and to determine its potential therapeutic applications. Additionally, more research is needed to explore its potential applications in the synthesis of materials for solar cells and other photovoltaic devices. Finally, further research is needed to explore its potential use in the development of new pharmaceuticals.
Synthesis Methods
The synthesis of ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate can be achieved through a variety of methods. The most common method is the reaction between ethyl carbamate and 4-aminomethyl-1H-pyrazole-5-carboxylic acid, which yields this compound as the main product. Other methods for the synthesis of this compound include the reaction between ethyl carbamate and 4-aminomethyl-1H-pyrazole-5-carboxylic acid chloride, and the reaction between ethyl carbamate and 4-aminomethyl-1H-pyrazole-5-carboxylic acid bromide.
Scientific Research Applications
Ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate has a wide range of applications in the scientific research field. It has been used in the synthesis of various compounds, including pyrazoles, pyrazolines, and pyrazolidines. It is also used in the synthesis of pharmaceuticals, such as antifungal agents, anti-inflammatory agents, and anticancer agents. In addition, this compound has been used in the synthesis of materials for solar cells and other photovoltaic devices.
properties
IUPAC Name |
ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2/c1-2-12-7(11)5-4-9-10-6(5)3-8/h4H,2-3,8H2,1H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWIJQVKGWPTVFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NN=C1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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